Cas no 104706-47-0 ((3R)-pyrrolidin-3-ol;hydrochloride)

• Product Name: (3R)-pyrrolidin-3-ol;hydrochloride
• CAS No: 104706-47-0
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD00145220
• CID: 62500
• Update Time: 2025-10-29

(3R)-pyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Hydroxypyrrolidine hydrochloride
• R-(-)-3-Pyrrolidinol hydrochloride
• (R)-3-pyrrolidinol hydrochloride
• (R)-3-Hyroxypyrrolidine Hydrochloride
• R-3-Hydroxypyrrolidine hydrochloride
• (R)-(-)-3-Pyrrolidinol hydrochloride
• (R)-(-)-3-Hydroxypyrrolidine Hydrochloride
• (R)-3-pyrrolidinol HCl
• (R)-3-Pyrrolindinol hydrochloride
• (R)-Tetrahydrofuran-3-ol hydrochloride
• (3R)-pyrrolidin-3-ol,hydrochloride
• R-3-Hydroxypyrrolidine Hcl
• TIMTEC-BB SBB004272
• (R)-3-Hydroxypyrroli
• (R)-pyrrolidin-3-ol HCl
• (S)-PYRROLIDIN-3-OL HCL
• 3R-HYDROXYPYROLIDINE HCL
• (3R)-Pyrrolidin-3-ol, HCl
• (R)-(-)-3-PYRROLIDINOL HCL
• (R)-3-HYDROXYPYRROLIDINE HCL
• (S)-3-HYDROXY PYRROLIDINE HCL
• (S)-3-PYRROLIDINOL HYDROCHLORIDE
• (3R)-pyrrolidin-3-ol;hydrochloride

• MDL： MFCD00145220
• Inchi： 1S/C4H9NO.ClH/c6-4-1-2-5-3-4;/h4-6H,1-3H2;1H/t4-;/m1./s1
• InChI Key： QPMSJEFZULFYTB-PGMHMLKASA-N
• SMILES： Cl.O[C@H]1CNCC1
• BRN： 4450078

Computed Properties

• Exact Mass: 123.04500
• Monoisotopic Mass: 123.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 224.7 °C at 760 mmHg
• Flash Point: 224.7 °C at 760 mmHg
• Refractive Index: -7.8 ° (C=3.5, MeOH)
• Solubility: Soluble in DMSO.
• PSA: 32.26000
• LogP: 0.47140
• Solubility: Not determined
• Specific Rotation: -7.9 ±0.5° (c=3.5%, methanol)
• Optical Activity: [α]20/D −7.6°, c = 3.5 in methanol

(3R)-pyrrolidin-3-ol;hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3R)-pyrrolidin-3-ol;hydrochloride

Comprehensive Overview of (3R)-pyrrolidin-3-ol hydrochloride (CAS No. 104706-47-0): Properties, Applications, and Market Insights

(3R)-pyrrolidin-3-ol hydrochloride (CAS No. 104706-47-0) is a chiral organic compound widely recognized for its role as a key intermediate in pharmaceutical synthesis. This compound, characterized by its pyrrolidine ring and hydrochloride salt form, has garnered significant attention in medicinal chemistry due to its structural versatility. Researchers and manufacturers frequently search for "high-purity (3R)-pyrrolidin-3-ol hydrochloride" or "CAS 104706-47-0 suppliers," reflecting its industrial demand.

The molecular structure of (3R)-pyrrolidin-3-ol hydrochloride features a stereocenter at the 3-position, making it valuable for asymmetric synthesis. Its water solubility and stability under acidic conditions are critical for drug formulation. Recent trends in Google Scholar indicate growing interest in "chiral building blocks for APIs" and "pyrrolidine derivatives in CNS drugs," aligning with this compound's applications.

In pharmaceutical applications, (3R)-pyrrolidin-3-ol hydrochloride serves as a precursor for neurological therapeutics, particularly in developing modulators for dopamine and serotonin receptors. Industry reports highlight its use in trials for neurodegenerative disease treatments, a hot topic in 2024. The compound's low toxicity profile (as per OECD guidelines) further enhances its appeal for GMP-grade synthesis.

From a market perspective, the global demand for enantiomerically pure (3R)-pyrrolidin-3-ol hydrochloride is projected to grow at 6.8% CAGR (2024-2030), driven by increased R&D in precision medicine. Analytical techniques like HPLC chiral separation and NMR spectroscopy are commonly referenced in quality control protocols for this compound, as evidenced by frequent searches for "CAS 104706-47-0 analytical methods."

Environmental considerations are increasingly shaping procurement decisions, with many users searching for "green synthesis of pyrrolidine derivatives." Manufacturers of (3R)-pyrrolidin-3-ol hydrochloride are responding with catalytic hydrogenation methods that reduce solvent waste. This aligns with the pharmaceutical industry's focus on Process Mass Intensity (PMI) reduction, a key sustainability metric.

Storage and handling recommendations for 104706-47-0 emphasize argon atmosphere protection to maintain stability, with technical datasheets often highlighting its hygroscopic nature. These practical considerations are frequently addressed in queries like "best practices for storing chiral alcohols" across chemical forums.

Emerging research directions include the compound's potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs) – a trending area in oncology therapeutics. Patent analysis reveals growing IP activity around modified pyrrolidine scaffolds, with 104706-47-0 frequently appearing in claims for novel drug delivery systems.

The regulatory landscape for (3R)-pyrrolidin-3-ol hydrochloride remains favorable, with compliance documented under REACH and USP-NF standards. Quality-conscious buyers often search for "ISO-certified pyrrolidine suppliers," reflecting the importance of standardized production. Recent advancements in continuous flow chemistry have also improved the scalability of this intermediate's synthesis.

In academic settings, 104706-47-0 is frequently referenced in studies of molecular recognition and enzyme inhibition. Its hydrogen bonding capacity makes it particularly interesting for computational chemistry simulations, a connection evident in rising searches for "pyrrolidine DFT calculations." These interdisciplinary applications underscore the compound's scientific relevance beyond immediate industrial uses.

Looking forward, innovations in enzymatic resolution techniques may further optimize the production of optically active (3R)-pyrrolidin-3-ol hydrochloride. Market intelligence suggests particular growth potential in Asia-Pacific contract manufacturing, where searches for "chiral intermediates CDMO" have increased by 42% year-over-year. This regional shift mirrors broader trends in pharmaceutical outsourcing strategies.